Cas no 4113-99-9 (5-(2,4-dioxopyrimidin-1-yl)pentanenitrile)

5-(2,4-dioxopyrimidin-1-yl)pentanenitrile structure
4113-99-9 structure
Product Name:5-(2,4-dioxopyrimidin-1-yl)pentanenitrile
CAS No:4113-99-9
MF:C9H11N3O2
MW:193.202541589737
CID:1515786
PubChem ID:255975
Update Time:2025-04-21

5-(2,4-dioxopyrimidin-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(2,4-dioxopyrimidin-1-yl)pentanenitrile
    • 5-(2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)pentanenitrile
    • NSC82141
    • AC1L5TLE
    • AC1Q6CSP
    • NCIOpen2_000920
    • CTK1D7603
    • AR-1G4965
    • NSC-82141
    • 5-(2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)pentanenitrile; NSC82141; AC1L5TLE; AC1Q6CSP; NCIOpen2_000920; CTK1D7603; AR-1G4965; NSC-82141;
    • AKOS010783246
    • 1-(4-cyanobutyl)uracil
    • DTXSID60292368
    • 4113-99-9
    • Inchi: 1S/C9H11N3O2/c10-5-2-1-3-6-12-7-4-8(13)11-9(12)14/h4,7H,1-3,6H2,(H,11,13,14)
    • InChI Key: SVRQAJYMXPWCJT-UHFFFAOYSA-N
    • SMILES: O=C1NC(C=CN1CCCCC#N)=O

Computed Properties

  • Exact Mass: 193.08523
  • Monoisotopic Mass: 193.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • PSA: 73.2
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